Cas no 1198-99-8 (3-(Pyridin-3-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one)

3-(Pyridin-3-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one structure
1198-99-8 structure
Product Name:3-(Pyridin-3-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one
CAS No:1198-99-8
MF:C7H5N3O2
MW:163.133500814438
MDL:MFCD31657237
CID:204028
PubChem ID:135456618
Update Time:2025-04-19

3-(Pyridin-3-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one Chemical and Physical Properties

Names and Identifiers

    • 3-(Pyridin-3-yl)-1,2,4-oxadiazol-5(4H)-one
    • 1,2,4-Oxadiazol-5(2H)-one,3-(3-pyridinyl)-
    • 3-pyridin-3-yl-2H-1,2,4-oxadiazol-5-one
    • 3-PYRIDIN-3-YL-4H-[1,2,4]OXADIAZOL-5-ONE
    • 3-pyridin-3-yl-1,2,4-oxadiazol-5(2H)-one
    • 1,2,4-Oxadiazol-5(2H)-one, 3-(3-pyridinyl)-
    • 3-pyridin-3-yl-4H-1,2,4-oxadiazol-5-one
    • DTXSID10152600
    • W12353
    • BAA19899
    • AKOS037646024
    • J-513089
    • MFCD12815751
    • CID 470280
    • AS-65854
    • CS-0038674
    • 3-(pyridin-3-yl)-2,5-dihydro-1,2,4-oxadiazol-5-one
    • 3-Pyridin-3-yl-[1,2,4]oxadiazol-5-ol
    • Z685594020
    • SCHEMBL9771856
    • CHEMBL290940
    • 1198-99-8
    • AKOS010212256
    • 3-(3-pyridyl)-4H-1,2,4-oxadiazol-5-one
    • 3-(pyridin-3-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one
    • EN300-61714
    • DB-348459
    • 3-(PYRIDIN-3-YL)-2H-1,2,4-OXADIAZOL-5-ONE
    • 3-(PYRIDIN-3-YL)-4H-1,2,4-OXADIAZOL-5-ONE
    • 3-Pyridin-3-yl-4H-1,2,4oxadiazol-5-one
    • 3-(Pyridin-3-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one
    • MDL： MFCD31657237
    • Inchi： 1S/C7H5N3O2/c11-7-9-6(10-12-7)5-2-1-3-8-4-5/h1-4H,(H,9,10,11)
    • InChI Key： XSSFIDOWUWMEBD-UHFFFAOYSA-N
    • SMILES： O1C(NC(C2C=NC=CC=2)=N1)=O

Computed Properties

  • Exact Mass: 163.03825
  • Monoisotopic Mass: 163.038176
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6
  • XLogP3: 0.4

Experimental Properties

  • Density: 1.53
  • Boiling Point: 267.9°Cat760mmHg
  • Flash Point: 115.8°C
  • Refractive Index: 1.702
  • PSA: 63.58

3-(Pyridin-3-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB488232-250 mg
3-(Pyridin-3-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one
 1198-99-8
250MG
 €259.00 2022-03-01
abcr
AB488232-1 g
3-(Pyridin-3-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one
 1198-99-8
1g
 €305.50 2022-03-01
Apollo Scientific
OR926110-250mg
3-Pyridin-3-yl-[1,2,4]oxadiazol-5-ol
 1198-99-8 95%
250mg
 £150.00 2025-02-21
Apollo Scientific
OR926110-1g
3-Pyridin-3-yl-[1,2,4]oxadiazol-5-ol
 1198-99-8 95%
1g
 £345.00 2025-02-21
Chemenu
CM130980-1g
3-(pyridin-3-yl)-1,2,4-oxadiazol-5(4H)-one
 1198-99-8 95%
1g
 $181 2023-03-06
TRC
P992333-50mg
3-(Pyridin-3-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one
 1198-99-8
50mg
 $ 50.00 2022-06-03
TRC
P992333-100mg
3-(Pyridin-3-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one
 1198-99-8
100mg
 $ 70.00 2022-06-03
TRC
P992333-500mg
3-(Pyridin-3-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one
 1198-99-8
500mg
 $ 295.00 2022-06-03
Chemenu
CM130980-1g
3-(pyridin-3-yl)-1,2,4-oxadiazol-5(4H)-one
 1198-99-8 95%
1g
 $305 2021-08-05
Chemenu
CM130980-5g
3-(pyridin-3-yl)-1,2,4-oxadiazol-5(4H)-one
 1198-99-8 95%
5g
 $915 2021-08-05

3-(Pyridin-3-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one Suppliers

Amadis Chemical Company Limited
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(CAS:1198-99-8)3-(Pyridin-3-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one
Order Number:A2497
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:02
Price ($):2557.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1198-99-8)3-(Pyridin-3-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one
A2497
Purity:99%
Quantity:10g
Price ($):2557.0
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